Cas no 85613-93-0 (Octanoic acid, 2-hydroxy-3,3-dipentyl-)

• Product Name: Octanoic acid, 2-hydroxy-3,3-dipentyl-
• CAS No: 85613-93-0
• MF: C₁₈H₃₆O₃
• MW: 300.47664642334
• CID: 663932
• Update Time: 2024-01-31

Octanoic acid, 2-hydroxy-3,3-dipentyl- Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 2-hydroxy-3,3-dipentyl-
• 2-hydroxy-3,3-dipentyloctanoic acid

• Inchi： 1S/C18H36O3/c1-4-7-10-13-18(14-11-8-5-2,15-12-9-6-3)16(19)17(20)21/h16,19H,4-15H2,1-3H3,(H,20,21)
• InChI Key： GQYHOPDTZAXXPH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(O)C(CCCCC)(CCCCC)CCCCC

Experimental Properties

• Density: 0.944±0.06 g/cm3(Predicted)
• Boiling Point: 423.5±18.0 °C(Predicted)
• pka: 3.98±0.43(Predicted)